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Compound of Interest

2-(2-Morpholin-4-ylethoxy)benzoic
Compound Name:

acid
CAS No.: 179994-93-5
Cat. No.: B1310325

Get Quote

Executive Summary

This guide provides a technical comparison between 2-(2-morpholinoethoxy)benzoic acid
(ortho) and 4-(2-morpholinoethoxy)benzoic acid (para). While both compounds share identical
molecular weights and functional groups, their positional isomerism dictates vastly different
physicochemical properties and bioactivities.

e The Para Isomer is the industry standard "solubilizing tail* motif found in kinase inhibitors
(e.g., Gefitinib intermediates). It favors solvent exposure and extended binding
conformations.

¢ The Ortho Isomer acts as a conformational lock. It is characterized by intramolecular
hydrogen bonding/ion-pairing, increased lipophilicity (pseudo-ring formation), and distinct
steric profiles that often preclude it from ATP-binding pockets but enhance membrane
permeability.

Physicochemical & Structural Basis
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Understanding the bioactivity differences requires analyzing the structural consequences of the

substitution pattern.

Electronic and Steric Effects (The "Ortho Effect")

The position of the morpholinoethoxy group fundamentally alters the acidity and conformation

of the benzoic acid core.

Ortho Isomer (2-

Propert
S substituted)

Para Isomer (4-
substituted)

Mechanism

Acidity (pKa) Lower (~3.5 - 4.0)

Higher (~4.5)

Ortho Effect: Steric
bulk twists the
carboxylate out of
plane, reducing
resonance
destabilization. Para-
alkoxy donates
electrons (resonance),
destabilizing the

anion.

Conformation "Bent" / Locked

Linear / Extended

Intramolecular H-bond
(COOH:---O-ether) or
Salt Bridge
(COO~+\NH*-

morpholine).

Zwitterionic Character ~ Compact Zwitterion

Extended Zwitterion

At pH 7.4, both are
zwitterions. The ortho
charges are spatially
proximal, masking

polarity.

Internal charge

neutralization in ortho

Lipophilicity (LogD) Higher (Apparent) Lower increases passive
membrane
permeability.
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Structural Visualization

The following diagram illustrates the critical intramolecular interaction in the ortho isomer
versus the extended solvent-interaction mode of the para isomer.
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Caption: Structural logic dictating the divergent bioactivity profiles. The ortho-isomer forms a
pseudo-cycle, while the para-isomer acts as a linear probe.

Comparative Bioactivity Analysis
Kinase Inhibition Potential (SAR Context)

In the context of drug design (e.g., EGFR or VEGFR inhibitors), these acids are often linked to
a core scaffold (like quinazoline) via an amide or ester bond.

» Para-Morpholinoethoxy:
o Role: Acts as a "Solvent Tail."

o Mechanism: The aromatic ring binds in the hydrophobic pocket. The para-chain extends
out of the ATP-binding cleft into the solvent. The morpholine nitrogen (protonated at
physiological pH) improves aqueous solubility without interfering with protein binding.
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o Data Support: Drugs like Gefitinib and Erlotinib utilize analogous para-ether tails to
balance potency and solubility [1].

o Ortho-Morpholinoethoxy:
o Role: Conformational restrictor.

o Mechanism: The ortho-substituent forces the aromatic ring and the linker into a non-
coplanar conformation (dihedral angle > 45°).

o Qutcome: Frequently results in reduced potency for standard kinase pockets due to steric
clashes with the "gatekeeper” residue or the inability to adopt the required planar binding
mode. However, it can be highly effective for targets requiring a twisted ligand
conformation (e.g., certain GPCR allosteric sites).

Antimicrobial Activity

Benzoic acid derivatives act as preservatives and weak antibacterial agents.

e Mechanism: Un-dissociated acid penetrates the bacterial cell wall; intracellular dissociation
lowers cytoplasmic pH and disrupts enzymatic function.

o Comparison:

o Ortho: Generally more active against Gram-positive bacteria. The intramolecular masking
of the polar groups (zwitterionic pair) facilitates faster diffusion through the peptidoglycan
layer.

o Para: Less active as a standalone antimicrobial due to lower membrane permeability of
the extended zwitterion.

Experimental Protocols

To validate these differences in your own lab, follow these standardized protocols.

Synthesis: Williamson Ether Method
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This protocol is self-validating: the ortho reaction is slower and requires higher energy due to
steric hindrance.

Reagents:

Hydroxybenzoic acid (ortho or para)

4-(2-Chloroethyl)morpholine hydrochloride

Potassium Hydroxide (KOH)

Solvent: Ethanol/Water (reflux)

Workflow Diagram:
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Start: Hydroxybenzoic Acid

+ Morpholine Chloride

Add aq. KOH (3 eq)
Form Phenoxide Dianion

l

Reflux (80°C)
Para: 4-6 hours
Ortho: 12-18 hours (Steric drag)

:

Adjust pH to 5.0
(Isoelectric Point)

:

Precipitate Product

:

Recrystallize
(Ethanol/Water)

QC Checkpoint

Check Solubility:
Ortho: Soluble in DCM
Para: Insoluble in DCM
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Caption: Synthetic workflow highlighting the kinetic difference (reflux time) and solubility
checkpoint between isomers.
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Determination of pKa (Potentiometric Titration)

Because the morpholine nitrogen (pKa ~8) and benzoic acid (pKa ~4) interact, simple pH strips
are insufficient.

e Prepare: 1 mM solution of the compound in 0.1 M KCI (ionic strength buffer).
e Titrate: Use 0.1 M HCI to lower pH to 2, then titrate up with 0.1 M KOH to pH 11.
e Data Analysis: Use the Bjerrum plot method.

o Expectation: The ortho isomer will show a "smeared" titration curve in the pH 3-5 range
due to the proximity of the charged centers (field effect). The para isomer will show two
distinct inflection points.

Summary of Comparative Data

Ortho-Morpholinoethoxy Para-Morpholinoethoxy

Feature . . . .
Benzoic Acid Benzoic Acid
CAS Registry 1003875-97-7 (Generic/Ref) 7470-38-4 [2]
] N Membrane Permeability / Solubility Enhancer / Solvent
Primary Utility ]
Conformational Lock Contact
. Moderate (Internal salt ] o
Solubility (Water) ) High (Extended zwitterion)
formation)
Solubility (DCM) High (Masked polarity) Low (Exposed polarity)
Kinase Potency Low (Steric clash risk) High (Proven scaffold)
Antimicrobial Moderate (Gram+ preference) Low
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vs-para-morpholinoethoxy-benzoic-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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